molecular formula C9H14N2O4 B12873323 1-(tert-Butyl)-2-(5-oxo-2,5-dihydrofuran-3-yl)hydrazinecarboxylic acid

1-(tert-Butyl)-2-(5-oxo-2,5-dihydrofuran-3-yl)hydrazinecarboxylic acid

Cat. No.: B12873323
M. Wt: 214.22 g/mol
InChI Key: HKXDHBFMHCHKFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(tert-Butyl)-2-(5-oxo-2,5-dihydrofuran-3-yl)hydrazinecarboxylic acid is a hydrazinecarboxylic acid derivative featuring a tert-butyl group and a 5-oxo-2,5-dihydrofuran moiety. The tert-butyl group enhances steric protection and lipophilicity, while the dihydrofuran ring may contribute to electronic properties and bioactivity.

Properties

Molecular Formula

C9H14N2O4

Molecular Weight

214.22 g/mol

IUPAC Name

tert-butyl-[(5-oxo-2H-furan-3-yl)amino]carbamic acid

InChI

InChI=1S/C9H14N2O4/c1-9(2,3)11(8(13)14)10-6-4-7(12)15-5-6/h4,10H,5H2,1-3H3,(H,13,14)

InChI Key

HKXDHBFMHCHKFK-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)N(C(=O)O)NC1=CC(=O)OC1

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

N-Heterocyclic Hydrazinecarboxylic Acid Esters (Compounds 5e, 5f, 5g)

These analogs (Table 1) share the tert-butyl hydrazinecarboxylate core but differ in substituents:

  • Chain Length : Increasing alkyl chain length (hexyl to octyl) correlates with reduced yields (75% for 5e vs. 46% for 5g) and higher melting points (134–136°C for 5g vs. 110–112°C for 5e), likely due to enhanced molecular weight and crystallinity .

Furan Derivatives (Compound 124)

3-(5-Oxo-2,5-dihydrofuran-3-yl)propanoic acid (124) shares the dihydrofuran moiety but lacks the tert-butyl hydrazinecarboxylate group. Key differences include:

  • Bioactivity: Compound 124 exhibits antifungal activity against Fusarium graminearum (MIC = 102.6 µM) .
  • Solubility: The propanoic acid group in 124 increases hydrophilicity, whereas the tert-butyl ester in the target compound may favor lipid solubility .

Hydrazine Derivatives with Aromatic Substituents (SB 497115)

SB 497115 () contains a hydrazinyl group linked to a biphenyl-carboxylic acid and pyrazole ring. Structural contrasts include:

  • Functional Groups : The chlorobenzoic acid and pyrazole in SB 497115 contrast with the dihydrofuran and tert-butyl groups in the target compound. These differences likely alter reactivity and target specificity .
  • Applications : SB 497115 is a thrombopoietin receptor agonist, highlighting how hydrazine derivatives can be tailored for diverse therapeutic roles .

tert-Butyl Carbamate Analogs (CAS Compounds)

Compounds like (2S,5R)-5-((tert-butoxycarbonyl)amino)tetrahydro-2H-pyran-2-carboxylic acid (similarity score: 0.75) share the tert-butyl carbamate group but replace dihydrofuran with pyran rings. Key distinctions:

  • Ring Systems : Pyran rings confer different electronic and steric profiles compared to dihydrofuran, affecting interactions in biological or catalytic systems .
  • Stability : The saturated pyran ring may enhance stability under acidic conditions compared to the unsaturated dihydrofuran .

Data Table: Comparative Analysis of Key Compounds

Compound Name Key Functional Groups Melting Point (°C) Yield (%) Bioactivity (MIC or Application) References
Target Compound tert-Butyl, dihydrofuran, hydrazine N/A N/A Hypothesized antifungal
5e () Pyridin-2-yl, hexyl chain 110–112 75 Kinase inhibition (speculative)
5g () Pyridin-2-yl, octyl chain 134–136 46 Kinase inhibition (speculative)
124 () Dihydrofuran, propanoic acid N/A N/A Antifungal (102.6 µM)
SB 497115 () Biphenyl-carboxylic acid, pyrazole N/A N/A Thrombopoietin agonist
CAS 603130-13-8 () tert-Butyl, pyran N/A N/A N/A

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.